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Compound of Interest

Compound Name: Furfuryl propionate

Cat. No.: B1584475

These application notes provide a comprehensive overview and a detailed protocol for the
guantitative determination of furfuryl propionate in various alcoholic beverages. This
document is intended for researchers, scientists, and professionals in the fields of food
science, analytical chemistry, and beverage quality control.

Introduction

Furfuryl propionate is an ester that may be present in some alcoholic beverages, contributing
to their overall flavor and aroma profile. It is formed from furfuryl alcohol, a compound that
arises from the thermal degradation of sugars during processes like fermentation, distillation,
and aging in wooden casks.[1] The concentration of furfuryl compounds, including their esters,
can be an indicator of the beverage's history, including its production methods and storage
conditions.

The analysis of furfuryl propionate and other volatile esters in the complex matrix of alcoholic
beverages requires sensitive and selective analytical techniques. Gas chromatography coupled
with mass spectrometry (GC-MS) is a highly effective method for this purpose, often preceded
by an extraction technique to concentrate the analytes and remove matrix interferences.[2][3]
Headspace solid-phase microextraction (HS-SPME) is a modern, solvent-free sample
preparation method that is well-suited for the extraction of volatile and semi-volatile compounds
from liquid samples.[4]

This document outlines a detailed protocol for the determination of furfuryl propionate in
alcoholic beverages using HS-SPME followed by GC-MS analysis.
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Quantitative Data Summary

While specific quantitative data for furfuryl propionate in alcoholic beverages is not widely
available in the cited literature, the concentration of its precursor, furfuryl alcohol, has been
reported in various studies. The table below summarizes the occurrence of furfuryl alcohol in
different alcoholic beverages, which can provide an indication of the potential for the presence
of its esters. It is expected that furfuryl esters like furfuryl propionate will be hydrolyzed to
furfuryl alcohol and the corresponding carboxylic acid during metabolism.[1]

Furfuryl Alcohol
Beverage Type . Reference
Concentration (mg/L)

Wines 1-10
Aged Alcoholic Spirits Below Limit of Detection (3.2
(Whiskey, Brandy, Rum) mg/L) in one study
) Identified as a volatile
Malt Whiskey [3]
compound

Top-Fermented Beer (after

aging) Upto 3.6 [4]
Pale Lager Beer 0.0047 - 0.0090 [4]
Ale Beer 0.0069 - 0.0219 [4]
Sparkling Wine 0.0104 - 0.0335 [4]

Note: The data presented is for furfuryl alcohol, the precursor to furfuryl propionate. The
concentration of furfuryl propionate itself is expected to be lower and will depend on the
specific conditions of beverage production and aging.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the determination of furfuryl
propionate in alcoholic beverages.
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Sample Preparation

Alcoholic Beverage Sample

:

Dilution with Water/Brine

l

Addition of Internal Standard

l

Transfer to Headspace Vial

Incubation &
Extraction

Extrdction

Headspace Solid-Phase Microextraction (HS-SPME)

Desorption

Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)

Data Processing

Peak Integration and Identification

l

Quantification using Calibration Curve

;

Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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